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Compound of Interest

Compound Name: GNE-955

Cat. No.: B15614057

For Immediate Use by Research, Scientific, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of GNE-
955, a potent pan-Pim kinase inhibitor. Adherence to these procedures is critical for ensuring
the safety of laboratory personnel, preventing environmental contamination, and maintaining
regulatory compliance. As a potent, biologically active compound, all waste containing GNE-
955 must be treated as hazardous chemical waste.

Quantitative Data for Handling Potent Chemical
Compounds

The following table provides general quantitative recommendations for handling and disposing
of potent chemical compounds like GNE-955 in a laboratory setting. These are based on best
practices for chemical safety and waste management.
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Parameter

Guideline

Rationale

Waste Accumulation Time

Do not exceed 90 days for
large quantity generators or
180 days for small quantity

generators.[1]

Compliance with EPA
regulations for hazardous

waste storage.[1]

Liquid Waste pH

Neutralize to a pH between 6.0
and 8.0 before collection, if
chemically compatible with the

waste stream.

Minimizes reactivity and

corrosivity of the waste.

Solid Waste Container

Use a leak-proof, puncture-
resistant container with a

secure lid.[2]

Prevents spills and exposure

to solid waste.

Label waste containers with

"Hazardous Waste," the full

Ensures proper identification

Labeling chemical name ("GNE-955"), )
_ and handling of the waste.
and the date of accumulation.
3]
For spills less than 5 mL, use
an absorbent material and _
) Ensures a safe and effective
_ decontaminate the area. For _
Spill Cleanup response to accidental

larger spills, evacuate and
follow institutional emergency

procedures.[4]

releases.

Experimental Protocol: Disposal of GNE-955

This protocol outlines the step-by-step procedure for the safe disposal of GNE-955 and

contaminated materials.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE at all times, including a lab coat, safety goggles, and two pairs of

chemical-resistant gloves.[4][5][6]
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2. Waste Segregation:

» At the point of generation, segregate all waste contaminated with GNE-955 from other waste
streams.[7] This includes:

o

Unused or expired GNE-955 powder.

[¢]

Solutions containing GNE-955.

o

Contaminated labware (e.g., pipette tips, vials, weighing paper).

Contaminated PPE.

[e]

. Waste Collection and Containment:
Solid Waste:

o Collect all solid waste in a designated, leak-proof, and puncture-resistant container lined
with a heavy-duty plastic bag.[2]

o The container must be clearly labeled as "Hazardous Waste - GNE-955".[3]
Liquid Waste:

o Collect all liquid waste in a designated, shatter-resistant, and leak-proof container with a
secure screw-top cap.

o The container must be clearly labeled as "Hazardous Waste - GNE-955" and should
indicate all components of the liquid waste.

o Do not mix incompatible waste streams.
. On-site Storage:

Store sealed hazardous waste containers in a designated, secure satellite accumulation area
within the laboratory.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Protein_Kinase_Inhibitor_5.pdf
https://www.benchchem.com/product/b15614057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Ensure that the storage area is away from general lab traffic and that incompatible wastes
are segregated.

5. Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[8]

o Complete all required documentation for waste pickup and disposal.

» The final disposal method for this type of waste is typically high-temperature incineration.[9]

GNE-955 Mechanism of Action: Pim Kinase
Signaling Pathway

GNE-955 is a potent inhibitor of all three isoforms of the Pim kinase family (Pim-1, Pim-2, and
Pim-3).[10] These serine/threonine kinases are downstream of several cytokine and growth
factor signaling pathways, including the JAK/STAT and PI3K/AKT pathways.[11][12] Pim
kinases play a crucial role in cell survival, proliferation, and apoptosis by phosphorylating a
variety of downstream targets.
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Caption: GNE-955 inhibits Pim kinases, blocking downstream signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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